Cas no 1454770-95-6 (3-(2-azidoethyl)-6-chloro-1H-indole)

• Product Name: 3-(2-azidoethyl)-6-chloro-1H-indole
• CAS No: 1454770-95-6
• MF: C₁₀H₉ClN₄
• MW: 220.65826010704
• CID: 6451884
• PubChem ID: 150691698
• Update Time: 2025-10-30

3-(2-azidoethyl)-6-chloro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-6-chloro-1H-indole
• EN300-1992276
• 1454770-95-6

• Inchi： 1S/C10H9ClN4/c11-8-1-2-9-7(3-4-14-15-12)6-13-10(9)5-8/h1-2,5-6,13H,3-4H2
• InChI Key： JJZYSPVAUNRURX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC=C2CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 220.0515740g/mol
• Monoisotopic Mass: 220.0515740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(2-azidoethyl)-6-chloro-1H-indole

Comprehensive Overview of 3-(2-azidoethyl)-6-chloro-1H-indole (CAS No. 1454770-95-6)

The compound 3-(2-azidoethyl)-6-chloro-1H-indole (CAS No. 1454770-95-6) is a specialized indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Indole derivatives are widely recognized for their diverse biological activities, and this particular molecule, with its unique azidoethyl and chloro functional groups, offers intriguing potential for drug discovery and bioconjugation applications. Researchers are increasingly exploring its role in click chemistry and targeted drug delivery systems, aligning with the growing demand for precision medicine.

One of the key features of 3-(2-azidoethyl)-6-chloro-1H-indole is its azide group, which enables efficient participation in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property makes it a valuable building block for synthesizing complex molecules, particularly in the development of bioconjugates and proteolysis-targeting chimeras (PROTACs). The 6-chloro substitution further enhances its reactivity, allowing for selective modifications that are critical in medicinal chemistry and chemical biology.

In recent years, the scientific community has shown heightened interest in indole-based scaffolds due to their prevalence in natural products and FDA-approved drugs. 3-(2-azidoethyl)-6-chloro-1H-indole fits into this trend as a versatile intermediate for designing small-molecule inhibitors and fluorescent probes. Its potential applications in cancer research and neurodegenerative disease studies have been highlighted in several peer-reviewed publications, making it a subject of ongoing investigation.

From a synthetic perspective, the compound’s stability and solubility profile make it suitable for a range of experimental conditions. Researchers often inquire about its storage recommendations and handling precautions, which are essential for maintaining its integrity in laboratory settings. Proper storage under inert atmospheres and protection from light are commonly advised to preserve its reactivity.

The rise of AI-driven drug discovery has further amplified the relevance of 3-(2-azidoethyl)-6-chloro-1H-indole. Computational models frequently utilize such compounds to predict structure-activity relationships (SAR) and optimize lead candidates. This aligns with the broader industry shift toward high-throughput screening and fragment-based drug design, where modular building blocks like this indole derivative play a pivotal role.

Another area of interest is the compound’s potential in bioorthogonal chemistry, a field that has gained traction for its applications in live-cell imaging and diagnostic tools. The azidoethyl moiety allows for selective labeling of biomolecules without interfering with native biological processes, a feature highly sought after in proteomics and genomics research.

As the demand for sustainable chemistry grows, researchers are also exploring greener synthetic routes for 3-(2-azidoethyl)-6-chloro-1H-indole. Questions about solvent-free reactions and catalytic efficiency are frequently raised in academic forums, reflecting the compound’s adaptability to modern green chemistry principles.

In summary, 3-(2-azidoethyl)-6-chloro-1H-indole (CAS No. 1454770-95-6) represents a multifaceted tool for advancing drug development and biochemical research. Its unique structural attributes and compatibility with cutting-edge technologies position it as a compound of enduring significance in the scientific community.